Cas no 1611-82-1 (tert-Butyl hypobromite)

tert-Butyl hypobromite structure
tert-Butyl hypobromite structure
Product Name:tert-Butyl hypobromite
CAS No:1611-82-1
MF:C4H9BrO
MW:153.017660856247
CID:2656446
PubChem ID:12654691
Update Time:2025-04-21

tert-Butyl hypobromite Chemical and Physical Properties

Names and Identifiers

    • Hypobromous acid tert-butyl ester
    • tert-butyl hypobromite
    • DTXCID70456656
    • SCHEMBL9323711
    • DTXSID40505847
    • 1611-82-1
    • t-butyl hypobromite
    • Hypobromous acid, 1,1-dimethylethyl ester
    • tert-Butyl hypobromite
    • Inchi: 1S/C4H9BrO/c1-4(2,3)6-5/h1-3H3
    • InChI Key: IODUDVQDMKBOJC-UHFFFAOYSA-N
    • SMILES: BrOC(C)(C)C

Computed Properties

  • Exact Mass: 151.98368Da
  • Monoisotopic Mass: 151.98368Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 37.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 9.2Ų
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